Cas no 667877-45-4 (N-(3-Fluorophenyl)-N-(methylsulfonyl)glycine)

• Product Name: N-(3-Fluorophenyl)-N-(methylsulfonyl)glycine
• CAS No: 667877-45-4
• MF: C₉H₁₀FNO₄S
• MW: 247.243404865265
• CID: 870867
• PubChem ID: 848223
• Update Time: 2025-04-19

N-(3-Fluorophenyl)-N-(methylsulfonyl)glycine Chemical and Physical Properties

Names and Identifiers

• 2-(N-(3-Fluorophenyl)methylsulfonamido)acetic acid
• 2-(3-fluoro-N-methylsulfonylanilino)acetic acid
• N-(3-fluorophenyl)-N-(methylsulfonyl)glycine
• BB_SC-8397
• N-(3-fluorophenyl)-N-(methylsulfonyl) glycine
• SCHEMBL21625227
• DTXSID70357235
• CHEMBRDG-BB 7618321
• 2-[N-(3-fluorophenyl)methanesulfonamido]acetic acid
• VS-08536
• AKOS000297471
• CS-0315691
• 667877-45-4
• N-(3-Fluorophenyl)-N-(methylsulfonyl)glycine

• MDL： MFCD03865656
• Inchi： 1S/C9H10FNO4S/c1-16(14,15)11(6-9(12)13)8-4-2-3-7(10)5-8/h2-5H,6H2,1H3,(H,12,13)
• InChI Key： AKSFHQCWQBEFTR-UHFFFAOYSA-N
• SMILES： S(C)(N(CC(=O)O)C1C=CC=C(C=1)F)(=O)=O

Computed Properties

• Exact Mass: 247.03100
• Monoisotopic Mass: 247.03145714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• PSA: 83.06000
• LogP: 1.75710